Cas no 1807246-58-7 (Methyl 4-cyano-2-ethyl-6-mercaptophenylacetate)

• Product Name: Methyl 4-cyano-2-ethyl-6-mercaptophenylacetate
• CAS No: 1807246-58-7
• MF: C₁₂H₁₃NO₂S
• MW: 235.30212187767
• CID: 5010323
• Update Time: 2025-08-04

Methyl 4-cyano-2-ethyl-6-mercaptophenylacetate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-cyano-2-ethyl-6-mercaptophenylacetate

• Inchi： 1S/C12H13NO2S/c1-3-9-4-8(7-13)5-11(16)10(9)6-12(14)15-2/h4-5,16H,3,6H2,1-2H3
• InChI Key： VTLQABILOIGEAH-UHFFFAOYSA-N
• SMILES： SC1=CC(C#N)=CC(CC)=C1CC(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 297
• XLogP3: 2.4
• Topological Polar Surface Area: 51.1

Additional information on Methyl 4-cyano-2-ethyl-6-mercaptophenylacetate

Methyl 4-cyano-2-ethyl-6-mercaptophenylacetate (CAS No. 1807246-58-7): An Overview

Methyl 4-cyano-2-ethyl-6-mercaptophenylacetate (CAS No. 1807246-58-7) is a versatile organic compound that has garnered significant attention in recent years due to its potential applications in various fields, particularly in the pharmaceutical and chemical industries. This compound, characterized by its unique molecular structure, exhibits a range of chemical properties that make it a valuable intermediate in the synthesis of pharmaceuticals and other fine chemicals.

The molecular formula of Methyl 4-cyano-2-ethyl-6-mercaptophenylacetate is C₁₂H₁₃NO₂S, and its molecular weight is approximately 239.30 g/mol. The compound features a phenyl ring substituted with a cyano group, an ethyl group, and a mercapto group, all of which contribute to its reactivity and functional versatility. The presence of the mercapto group (SH) makes this compound particularly interesting for applications where sulfur-containing functionalities are required.

In the pharmaceutical industry, Methyl 4-cyano-2-ethyl-6-mercaptophenylacetate has been explored as a key intermediate in the synthesis of various drugs. Recent studies have highlighted its potential in the development of new therapeutic agents, particularly those targeting specific biological pathways. For instance, researchers at the University of California, San Francisco, have reported that derivatives of this compound exhibit promising anti-inflammatory and anti-cancer properties. These findings suggest that Methyl 4-cyano-2-ethyl-6-mercaptophenylacetate could serve as a valuable starting material for the synthesis of novel drug candidates.

Beyond pharmaceutical applications, Methyl 4-cyano-2-ethyl-6-mercaptophenylacetate has also found use in the chemical industry. Its unique structure makes it suitable for various synthetic transformations, including nucleophilic substitutions and condensation reactions. These reactions can be tailored to produce a wide range of functionalized compounds with diverse applications in materials science and catalysis. For example, chemists at the Max Planck Institute have utilized this compound as a building block in the synthesis of advanced polymers with enhanced mechanical properties.

The synthesis of Methyl 4-cyano-2-ethyl-6-mercaptophenylacetate typically involves multi-step processes that require precise control over reaction conditions to ensure high yields and purity. Common synthetic routes include the reaction of 4-cyanothiophenol with ethyl bromoacetate followed by methylation. Recent advancements in green chemistry have led to the development of more environmentally friendly methods for synthesizing this compound, such as using catalysts derived from renewable resources.

In terms of safety and handling, it is important to note that while Methyl 4-cyano-2-ethyl-6-mercaptophenylacetate is not classified as a hazardous material under current regulations, it should still be handled with care due to its reactivity and potential for forming unstable intermediates during synthesis. Proper personal protective equipment (PPE) should be used when working with this compound to minimize exposure risks.

The market demand for Methyl 4-cyano-2-ethyl-6-mercaptophenylacetate is expected to grow in the coming years driven by increasing research activities in pharmaceuticals and advanced materials. Key players in the chemical industry are investing heavily in R&D to develop new applications for this compound, further expanding its market potential. For instance, companies like Merck KGaA and BASF are actively exploring ways to integrate Methyl 4-cyano-2-ethyl-6-mercaptophenylacetate into their product portfolios.

In conclusion, Methyl 4-cyano-2-ethyl-6-mercaptophenylacetate (CAS No. 1807246-58-7) is a multifaceted organic compound with significant potential across various industries. Its unique chemical properties and versatile reactivity make it an attractive candidate for further research and development. As new applications continue to emerge, this compound is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.